Cas no 147059-75-4 (Trovafloxacin mesylate)

• Product Name: Trovafloxacin mesylate
• CAS No: 147059-75-4
• MF: C₂₁H₁₉F₃N₄O₆S
• MW: 512.458974123001
• MDL: MFCD00913361
• CID: 139816
• PubChem ID: 62960
• Update Time: 2025-10-10

Trovafloxacin mesylate Chemical and Physical Properties

Names and Identifiers

• Trovafloxacin mesylate
• 7-((1R,5S,6s)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine
• Trovafloxacin Mesyla
• Trovafloxacin mesylate,7-[(1α,5α,6α)-6-Amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylicacidmesylate
• Trovan
• CP 99219-27
• Unii-0p1lko80wn
• Trovafloxacin MonoMeth
• Trovafloxacin Methanesulfonate
• Trovafloxacin monomethanesulfonate
• 7-[(1S,5R)-6-amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• 7-[(1α,5α,6α)-6-Amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylicacidmesylate
• (1α,5α,6α)-7-(6-Amino-3-azabicyclo[3.1.0]hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid methanesulfonate
• 7-[(1α,5α,6α)-6-AMino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid Methanesulfonate
• 147059-75-4
• SCHEMBL40874
• DYNZICQDCVYXFW-GIPYJWDTSA-N
• Tox21_500107
• Trovafloxacin sulfate
• 0P1LKO80WN
• 7-((1R,5S,6s)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid compound with methanesulfonic acid (1:1)
• Trovafloxacin mesylate [USAN]
• TROVAFLOXACIN MESYLATE [ORANGE BOOK]
• Trovafloxacin (mesylate)
• Trovafloxacin mesylate (USAN)
• Turvel
• E98675
• Tox21_110980_1
• CP-99,219-27
• (1R,5S,6s)-3-[6-carboxy-8-(2,4-difluorophenyl)-3-fluoro-5-oxo-5,8-dihydro-1,8-naphthyridin-2-yl]-3-azabicyclo[3.1.0]hexan-6-aminium methanesulfonate
• HMS3260E16
• DYNZICQDCVYXFW-AHZSKCOESA-N
• Tox21_110980
• J-008308
• HY-103399
• Trovafloxacin mesylate, >98% (HPLC)
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(6-AMINO-3-AZABICYCLO(3.1.0)HEX-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-(1.ALPHA.,5.ALPHA.,6.ALPHA.)- MONOMETHANESULFONATE
• AKOS015914051
• 7-((1R,5S,6s)-6-Amino-3-azabicyclo(3.1.0)hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid, monomethanesulfonate
• TROVAFLOXACIN METHANESULFONATE [MI]
• CAS-147059-75-4
• (1alpha,5alpha,6alpha)-7-(6-Amino-3-azabicyclo[3.1.0]hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid methanesulfonate
• MS-29511
• TROVAFLOXACIN MESYLATE [VANDF]
• rel-7-((1R,5S,6s)-6-Amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid compound with methanesulfonic acid (1:1)
• NCGC00260792-01
• 1,8-Naphthyridine-3-carboxylic acid, 7-[(1alpha,5alpha,6alpha)-6-amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-, methanesulfonate (1:1)
• trovafloxacin monomesylate
• 7-[(1R,5S,6S)-6-Amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid, monomethanesulfonate
• Q27147183
• 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-((1.ALPHA.,5.ALPHA.,6.ALPHA.)-6-AMINO-3-AZABICYCLO(3.1.0)HEX-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-, METHANESULFONATE (1:1)
• CP 99219
• DTXCID8025701
• MFCD00913361
• J-690188
• CP 99219 mesylate
• CHEMBL1200779
• CCG-221411
• TROVAFLOXACIN MESILATE [WHO-DD]
• CP-99219-27
• NCGC00263538-01
• SCHEMBL40875
• 1,8-Naphthyridine-3-carboxylic acid, 7-(6-amino-3-azabicyclo(3.1.0)hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-(1alpha,5alpha,6alpha)-, monomethanesulfonate
• CS-0027824
• 7-[(1?,5?,6?)-6-Amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid mesylate
• 7-[(1R,5S,6s)-6-amino-3-azabicyclo[3.1.0]hex-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid methanesulfonate
• Trovafloxacin mesilate
• DTXSID0045701
• AKOS000280396
• Trovan (TN)
• EX-A897A
• NCGC00064532-02
• CHEBI:77568
• TROVAFLOXACIN MESILATE [MART.]
• D02123
• 7-[(1R,5S)-6-amino-3-azabicyclo[3.1.0]hexan-3-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid
• DA-58767
• SBI-0635785.0002

• MDL： MFCD00913361
• Inchi： 1S/C20H15F3N4O3.CH4O3S/c21-8-1-2-15(13(22)3-8)27-7-12(20(29)30)17(28)9-4-14(23)19(25-18(9)27)26-5-10-11(6-26)16(10)24;1-5(2,3)4/h1-4,7,10-11,16H,5-6,24H2,(H,29,30);1H3,(H,2,3,4)/t10-,11+,16?;
• InChI Key： DYNZICQDCVYXFW-GIPYJWDTSA-N
• SMILES： S(C)(=O)(=O)O.FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2N=C1N1C[C@H]2C([C@H]2C1)N)=O

Computed Properties

• Exact Mass: 512.09800
• Monoisotopic Mass: 512.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 863
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163A^2

Experimental Properties

• Density: Not available
• Melting Point: >250°C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO: >10mg/mL
• PSA: 164.20000
• LogP: 3.24460
• Vapor Pressure: Not available

Trovafloxacin mesylate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H361
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 1759 8 / PGIII
• WGK Germany：3
• Hazard Category Code： 63-34
• Safety Instruction： 26-36-45
• RTECS：QN2791250
• Hazardous Material Identification：
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Trovafloxacin mesylate

Trovafloxacin Mesylate (CAS No. 147059-75-4): A Comprehensive Overview

Trovafloxacin mesylate (CAS No. 147059-75-4) is a broad-spectrum fluoroquinolone antibiotic that has been extensively studied for its potent antibacterial activity. This compound is particularly effective against a wide range of Gram-positive and Gram-negative bacteria, making it a valuable tool in the treatment of various infections. In this comprehensive overview, we will delve into the chemical properties, pharmacological actions, clinical applications, and recent research advancements of Trovafloxacin mesylate.

Chemical Properties: Trovafloxacin mesylate is a synthetic derivative of the fluoroquinolone class of antibiotics. Its chemical name is 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl)-3-quinolinecarboxylic acid methanesulfonate. The compound has a molecular formula of C₁₉H₂₂F₃N₃O₄S and a molecular weight of 437.46 g/mol. The methanesulfonate salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Pharmacological Actions: The primary mechanism of action of Trovafloxacin mesylate involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication, transcription, and repair. By interfering with these processes, Trovafloxacin mesylate effectively disrupts bacterial cell division and leads to cell death. This mechanism confers its broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

Clinical Applications: Trovafloxacin mesylate has been approved for the treatment of various infections, including community-acquired pneumonia, skin and soft tissue infections, and urinary tract infections. Its oral bioavailability is high, allowing for effective systemic distribution and penetration into tissues. Clinical trials have demonstrated its efficacy in treating infections caused by common pathogens such as Streptococcus pneumoniae, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae.

Safety Profile: While generally well-tolerated, Trovafloxacin mesylate can cause side effects such as gastrointestinal disturbances (nausea, vomiting), central nervous system effects (dizziness, headache), and allergic reactions. Like other fluoroquinolones, it carries a black box warning for tendonitis and tendon rupture, particularly in elderly patients and those on corticosteroids. Careful monitoring and patient education are essential to minimize these risks.

Recent Research Advancements: Recent studies have explored the potential of Trovafloxacin mesylate in novel applications beyond its traditional use as an antibiotic. For instance, research has shown that it may have anti-inflammatory properties that could be beneficial in the treatment of inflammatory conditions such as arthritis. Additionally, studies have investigated its potential synergistic effects when used in combination with other antibiotics to combat multidrug-resistant bacteria.

Mechanistic Insights: Advances in molecular biology have provided deeper insights into the mechanisms by which Trovafloxacin mesylate exerts its antibacterial effects. For example, recent studies have elucidated the specific interactions between the drug and bacterial DNA gyrase at the molecular level. These findings not only enhance our understanding of the drug's mechanism but also pave the way for the development of more potent and selective fluoroquinolone derivatives.

Clinical Trials: Ongoing clinical trials are evaluating the efficacy and safety of Trovafloxacin mesylate strong > in new indications such as complicated intra-abdominal infections and hospital-acquired pneumonia. These trials aim to expand the therapeutic spectrum of this antibiotic and provide additional treatment options for patients with difficult-to-treat infections.

FUTURE DIRECTIONS: The future of < strong >Trovafloxacin mesylate< / strong > research is promising. Efforts are underway to optimize its pharmacokinetic properties through prodrug strategies and to develop novel delivery systems that enhance its therapeutic index. Additionally, there is growing interest in exploring its potential as a scaffold for the design of new antibiotics with improved efficacy against emerging resistant pathogens.